Cas no 143773-52-8 (3-O-Coumaroylasiatic acid)
3-O-Coumaroylasiatic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-O-Coumaroylasiatic acid
- AKOS040761112
- (1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10R,11R,12aR,14bS)-11-hydroxy-9-(hydroxymethyl)-10-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
- 143773-52-8
- CHEMBL4635993
-
- Inchi: 1S/C39H54O7/c1-23-15-18-39(34(44)45)20-19-37(5)27(32(39)24(23)2)12-13-30-35(3)21-28(42)33(36(4,22-40)29(35)16-17-38(30,37)6)46-31(43)14-9-25-7-10-26(41)11-8-25/h7-12,14,23-24,28-30,32-33,40-42H,13,15-22H2,1-6H3,(H,44,45)/b14-9+/t23-,24+,28-,29-,30-,32+,33+,35+,36+,37-,38-,39+/m1/s1
- InChI Key: WKVZBLIEJQJTCN-KJVBOBAHSA-N
- SMILES: O(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O
Computed Properties
- Exact Mass: 634.38700
- Monoisotopic Mass: 634.38695406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 46
- Rotatable Bond Count: 6
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 751.8±60.0 °C at 760 mmHg
- Flash Point: 226.8±26.4 °C
- Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
- PSA: 124.29000
- LogP: 7.00260
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
3-O-Coumaroylasiatic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3-O-Coumaroylasiatic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O66680-5 mg |
3-O-Coumaroylasiatic acid |
143773-52-8 | 5mg |
¥5600.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2971-1 mg |
3-O-Coumaroylasiatic acid |
143773-52-8 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2971-5mg |
3-O-Coumaroylasiatic acid |
143773-52-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN2971-5 mg |
3-O-Coumaroylasiatic acid |
143773-52-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN2971-1 mL * 10 mM (in DMSO) |
3-O-Coumaroylasiatic acid |
143773-52-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| A2B Chem LLC | AE97247-5mg |
3-O-Coumaroylasiatic acid |
143773-52-8 | 97.0% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2971-1 ml * 10 mm |
3-O-Coumaroylasiatic acid |
143773-52-8 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 |
3-O-Coumaroylasiatic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-O-Coumaroylasiatic acid
3-O-Coumaroylasiatic Acid (CAS No. 143773-52-8): A Comprehensive Overview
3-O-Coumaroylasiatic acid (CAS No. 143773-52-8) is a naturally occurring compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound, a derivative of asiatic acid, is primarily found in plants of the genus Centella asiatica, commonly known as gotu kola. The unique structure of 3-O-Coumaroylasiatic acid includes a coumaroyl group attached to the 3-position of asiatic acid, which imparts distinct pharmacological properties.
The chemical structure of 3-O-Coumaroylasiatic acid consists of a triterpenoid skeleton with a coumaroyl moiety, making it a valuable target for various therapeutic applications. Recent studies have highlighted its potential in treating inflammatory conditions, neurodegenerative diseases, and cancer. The compound's ability to modulate multiple signaling pathways and its low toxicity profile make it an attractive candidate for drug development.
In the context of inflammation, 3-O-Coumaroylasiatic acid has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Ethnopharmacology demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.
Beyond its anti-inflammatory properties, 3-O-Coumaroylasiatic acid has also shown promise in neuroprotection. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis. The study, published in the Journal of Neurochemistry, revealed that 3-O-Coumaroylasiatic acid enhances the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative damage in neuronal cells.
In the realm of cancer research, 3-O-Coumaroylasiatic acid has demonstrated potential as an anticancer agent. A study published in the Cancer Letters journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the modulation of cell cycle regulatory proteins.
The pharmacokinetic properties of 3-O-Coumaroylasiatic acid have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound has good oral bioavailability and can be effectively absorbed into the bloodstream. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.
In addition to its therapeutic potential, 3-O-Coumaroylasiatic acid has been explored for its cosmetic applications. Its anti-inflammatory and antioxidant properties make it a valuable ingredient in skincare products designed to reduce inflammation and promote skin health. Several cosmetic companies have already incorporated this compound into their formulations, highlighting its growing commercial significance.
The safety profile of 3-O-Coumaroylasiatic acid is another critical aspect that has been extensively studied. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new therapeutic agent, ongoing safety evaluations are essential to ensure its long-term safety and efficacy.
In conclusion, 3-O-Coumaroylasiatic acid (CAS No. 143773-52-8) is a promising compound with a wide range of biological activities and therapeutic potential. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further research and development in various medical fields. As more studies are conducted, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern medicine.
143773-52-8 (3-O-Coumaroylasiatic acid) Related Products
- 97534-10-6(benzyl 2,2-dimethyl-3-oxopropanoate)
- 121064-78-6(Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-)
- 73584-67-5(27-p-Coumaroyloxyursolic acid)
- 162059-94-1(Myriceric acid C)
- 55497-79-5(Olean-12-en-28-oic acid,27-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]-3-hydroxy-,(3â)-)
- 151334-06-4(3-O-p-Coumaroyloleanolic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)